Cas no 1090726-47-8 (N-(3-chloro-4-fluorophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide
• CAS No: 1090726-47-8
• MF: C₁₆H₁₇ClFN₃OS
• MW: 353.842084646225
• CID: 5919735
• PubChem ID: 39982746
• Update Time: 2025-05-20

N-(3-chloro-4-fluorophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1090726-47-8
• EN300-26600856
• N-(3-chloro-4-fluorophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide
• Z300379628

• Inchi： 1S/C16H17ClFN3OS/c1-8(2)14-19-9(3)13(16(21-14)23-4)15(22)20-10-5-6-12(18)11(17)7-10/h5-8H,1-4H3,(H,20,22)
• InChI Key： BQJLEHVCGYWMTG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C1C(=NC(C(C)C)=NC=1C)SC)=O)F

Computed Properties

• Exact Mass: 353.0764892g/mol
• Monoisotopic Mass: 353.0764892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 80.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-chloro-4-fluorophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide

N-(3-Chloro-4-Fluorophenyl)-4-Methyl-6-(Methylsulfanyl)-2-(Propan-2-yl)Pyrimidine-5-Carboxamide: A Comprehensive Overview

N-(3-Chloro-4-Fluorophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide (CAS No. 1090726-47-8) is a complex organic compound with significant potential in the pharmaceutical and chemical industries. This compound, often referred to by its systematic name, is a derivative of pyrimidine and features a unique combination of functional groups, including a chloro-substituted and fluoro-substituted phenyl ring, a methyl group, a methylsulfanyl group, and an isopropyl group. These structural elements contribute to its diverse biological activities and potential applications in drug discovery and development.

The structure of N-(3-Chloro-4-Fluorophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide is characterized by its pyrimidine core, which is a six-membered heterocyclic ring containing two nitrogen atoms. The presence of the 3-chloro-4-fluorophenyl substituent on the nitrogen atom at position 1 adds to the compound's lipophilicity and enhances its ability to cross biological membranes. The methylsulfanyl group at position 6 and the isopropyl group at position 2 further modulate its physicochemical properties, making it an attractive candidate for various biological studies.

Recent research has highlighted the potential of N-(3-Chloro-4-Fluorophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide in several therapeutic areas. For instance, studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines. The mechanism of action appears to involve the inhibition of key enzymes involved in cell proliferation and survival pathways. This makes it a promising lead compound for the development of novel anticancer agents.

In addition to its antiproliferative properties, N-(3-Chloro-4-Fluorophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide has been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that it can effectively reduce inflammation in animal models of inflammatory diseases, such as arthritis and colitis. The anti-inflammatory activity is thought to be mediated through the modulation of pro-inflammatory cytokines and signaling pathways.

The pharmacokinetic properties of N-(3-Chloro-4-Fluorophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide have also been studied extensively. It has been found to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound's high lipophilicity allows it to be readily absorbed from the gastrointestinal tract and distributed throughout the body. Furthermore, its metabolic stability ensures that it remains active for an extended period, enhancing its therapeutic efficacy.

One of the key challenges in the development of new drugs is ensuring their safety and tolerability. Preclinical toxicity studies have shown that N-(3-Chloro-4-Fluorophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide has a favorable safety profile at therapeutic doses. These findings are supported by extensive in vitro and in vivo toxicity assessments, which have demonstrated that the compound does not cause significant adverse effects on major organs or systems.

Recent advances in computational chemistry have also contributed to our understanding of N-(3-Chloro-4-Fluorophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide. Molecular docking studies have provided insights into its binding interactions with target proteins, such as kinases and enzymes involved in cancer and inflammatory pathways. These computational models have helped guide the design of more potent and selective analogs, further enhancing the therapeutic potential of this class of compounds.

The synthesis of N-(3-Chloro-4-fluorophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-y l)pyrimidine -5-carboxamide involves several well-established chemical reactions. The key steps include the formation of the pyrimidine core through a multistep synthesis involving nucleophilic substitution and cyclization reactions. Subsequent functionalization steps introduce the desired substituents, such as the 3-chloro -4-fluorophen yl, m eth ylsul fany l, and isoprop yl groups. These synthetic routes are highly efficient and scalable, making them suitable for large-scale production.

In conclusion, N-(3-Chloro -4-fl uoro phen yl ) - 4 -meth yl - 6 -(meth ylsul fany l ) - 2 -(prop an - 2 -y l )pyr imid ine - 5 -car boxam ide (CAS No. 1090726 - 47 - 8) is a promising compound with diverse biological activities and potential applications in drug discovery and development. Its unique structural features, favorable pharmacokinetic properties, and safety profile make it an attractive candidate for further investigation in preclinical and clinical settings. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases.